N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide

• IUPAC Name: N-[(E)-3-(4-chloroanilino)-1-(4-methoxyphenyl)-3-oxoprop-1-en-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C21H17ClN2O4/c1-27-17-10-4-14(5-11-17)13-18(24-21(26)19-3-2-12-28-19)20(25)23-16-8-6-15(22)7-9-16/h2-13H,1H3,(H,23,25)(H,24,26)/b18-13+
• InChI Key: LYZZCERIEDYVRB-QGOAFFKASA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C(=O)NC2=CC=C(C=C2)Cl)NC(=O)C3=CC=CO3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(\C(=O)NC2=CC=C(C=C2)Cl)/NC(=O)C3=CC=CO3
• Molecular Formula: C21H17ClN2O4
• Molecular Weight: 396.8 g/mol

Description

N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide, also known as CMF-018, is a novel compound that has gained attention in the scientific community for its potential applications in various fields of research.

Mechanism of Action

The mechanism of action of N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide is not fully understood, but studies suggest that it works by inhibiting the activity of certain enzymes and signaling pathways involved in cancer cell growth and inflammation. N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide has been shown to inhibit the activity of COX-2, an enzyme involved in inflammation, and to activate the p53 pathway, which is involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects:
N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide has been shown to have various biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide has been shown to have antioxidant properties, which may help protect cells from oxidative stress. Additionally, N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide in lab experiments is its high potency and specificity. N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide has been shown to have a high affinity for its target molecules, making it a useful tool for studying specific signaling pathways and enzymes. However, one limitation of using N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide is its relatively short half-life, which may limit its effectiveness in certain experiments.

Future Directions

There are many potential future directions for research on N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide. One area of research is to further investigate its anti-cancer properties and potential use in cancer treatment. Additionally, research could focus on the development of more potent and selective analogs of N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide for use in lab experiments and potential drug development. Finally, research could focus on the potential use of N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide in the treatment of other diseases, such as neurodegenerative diseases and inflammatory diseases.
Conclusion:
In conclusion, N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide is a novel compound with potential applications in various fields of scientific research. Its anti-cancer, anti-inflammatory, and neuroprotective properties make it a promising candidate for further research and potential drug development. However, more research is needed to fully understand its mechanism of action and potential uses in disease treatment.

Scientific Research Applications

N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide has shown potential for various applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide has anti-cancer properties and can inhibit the growth of cancer cells in vitro. Additionally, N-[1-{[(4-chlorophenyl)amino]carbonyl}-2-(4-methoxyphenyl)vinyl]-2-furamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.